Cas no 2171877-25-9 (6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid)

• Product Name: 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid
• CAS No: 2171877-25-9
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6412074
• PubChem ID: 165537059
• Update Time: 2025-11-01

6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid
• 2171877-25-9
• 6-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-4-methylhexanoic acid
• EN300-1521063

• Inchi： 1S/C25H28F2N2O5/c1-16(10-11-22(30)31)12-13-28-23(32)25(26,27)15-29-24(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZYUIPQZDTNNSPP-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(C(NCCC(C)CCC(=O)O)=O)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid

Introduction to 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid (CAS No. 2171877-25-9)

6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171877-25-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, represents a fusion of fluorinated and fluorenyl-based moieties with amino acid derivatives, making it a promising candidate for various biochemical applications.

The structural framework of 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (FMOC) group at the amino position enhances its stability and reactivity, making it an excellent intermediate in peptide coupling reactions. Additionally, the difluoropropanamido moiety introduces fluorine atoms, which are well-known for their ability to modulate metabolic pathways and improve bioavailability in drug candidates.

The 4-methylhexanoic acid tail provides a hydrophobic anchor, facilitating interactions with lipid membranes and enhancing solubility in organic solvents. This combination of features positions the compound as a versatile building block for the synthesis of novel bioactive molecules. Recent advancements in computational chemistry have enabled more precise modeling of such complex molecules, allowing researchers to predict their interactions with biological targets with greater accuracy.

In the realm of drug discovery, the utility of 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid lies in its potential as a precursor for peptidomimetics and protease inhibitors. The FMOC group is particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as an orthogonal protecting group that can be selectively removed under mild acidic conditions. This feature has been leveraged in the development of next-generation therapeutic agents targeting diseases such as cancer and inflammatory disorders.

Recent studies have highlighted the role of fluorinated compounds in enhancing pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often leads to increased metabolic stability, reduced clearance rates, and improved binding affinity to biological receptors. For instance, fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) have demonstrated superior efficacy and longer durations of action compared to their non-fluorinated counterparts. Similarly, 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid may serve as a scaffold for designing novel fluorinated peptides with enhanced pharmacological properties.

The difluoropropanamido group is another critical feature that distinguishes this compound from simpler amino acids. Fluorine substitution at the alpha-carbon can significantly alter the conformational flexibility and electronic properties of peptides, thereby influencing their biological activity. This has been exploited in the design of protease inhibitors, where fluorine atoms can enhance binding interactions by increasing electrostatic repulsion or by participating in hydrogen bonding networks. Furthermore, the 4-methylhexanoic acid moiety contributes to hydrophobic interactions, which are essential for membrane permeability and cellular uptake.

From a synthetic chemistry perspective, 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid presents an intriguing challenge due to its complex architecture. The synthesis requires multi-step reactions involving protection-deprotection strategies, fluorination techniques, and peptide coupling methodologies. Advances in transition-metal-catalyzed cross-coupling reactions have streamlined many of these processes, enabling more efficient access to such intricate molecules. For example, palladium-catalyzed Buchwald-Hartwig amination has been instrumental in constructing the fluorenylmethoxycarbonyl linkage.

The pharmaceutical industry has increasingly recognized the importance of fluorinated building blocks in drug development. Compounds like 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylhexanoic acid are being explored for their potential in modulating enzyme activity and receptor binding. In particular, proteases play a pivotal role in various pathological processes, making them attractive targets for therapeutic intervention. Fluorinated peptidomimetics derived from this compound could offer novel mechanisms of action compared to existing inhibitors.

Recent preclinical studies have demonstrated the efficacy of fluorinated peptides in models of inflammation and cancer progression. These studies often highlight the ability of fluorine atoms to enhance binding affinity and reduce degradation rates in vivo. The structural features of 6-(3-{(9H-fluoren-(*)mehboxcarbomide)}anin}-o, 2,, 22-difluoro-propan-amid0o--4-methyl-hexonioic aci (CAS No., 217187725--89) align well with these requirements, making it a valuable asset in medicinal chemistry research.

The future prospects for this compound are further enhanced by ongoing innovations in synthetic methodologies and biocatalysis. Enzymatic approaches are being increasingly employed to construct complex molecular architectures with high selectivity and yield. For instance, engineered transaminases have been used to introduce non-natural amino acids into peptides efficiently—a process that could be adapted for incorporating modified versions of this compound into larger peptidomimetic libraries.

In conclusion, 6-(3-{(9H-fluoren-(*)mehboxcarbomide)}anin}-o, 22,, 22-difluoro-propan-amid0o--4-methyl-hexonioic aci (CAS No., 217187725--89) represents a significant advancement in pharmaceutical chemistry due to its multifaceted structural features and potential applications. Its integration into drug discovery pipelines holds promise for developing novel therapeutics with improved efficacy and bioavailability—contributing substantially to advancements across multiple therapeutic areas including oncology, neurodegenerative diseases, cardiovascular disorders, inflammatory conditions, among others